Cas no 21169-71-1 (1,2-oxazole-5-carboxylic acid)

1,2-oxazole-5-carboxylic acid structure
1,2-oxazole-5-carboxylic acid structure
Product Name:1,2-oxazole-5-carboxylic acid
CAS No:21169-71-1
MF:C4H3NO3
MW:113.071521043777
MDL:MFCD00156151
CID:51732
PubChem ID:2060599
Update Time:2025-04-18

1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Isoxazole-5-carboxylic acid
    • 1,2-oxazole-5-carboxylic acid
    • 5-Isoxazolecarboxylic Acid
    • 5-Carboxy-1,2-oxazole
    • 5-Carboxyisoxazole
    • 5-isoxazolylcarboxylic acid
    • F2158-0308
    • Isoxazol-5-carbonsaeure
    • isoxazol-5-carboxylic acid
    • ISOXAZOLE-5-CARBOXYLICACID
    • PubChem8643
    • isoxazole-5-carboxylic
    • isoxazole 5-carboxylic acid
    • KSC207S2H
    • MIIQJAUWHSUTIT-UHFFFAOYSA-N
    • TE6090
    • EBD511265
    • EN300-06774
    • SCHEMBL112293
    • A815182
    • 21169-71-1
    • MFCD00156151
    • isoxazole-5-carbonyl chloride;Isoxazole-5-carboxylic Acid
    • FT-0627541
    • SY018290
    • Z56943419
    • CS-W000637
    • W-200213
    • AM20090179
    • Isoxazole-5-carboxylic acid, 97%
    • GEO-01628
    • AKOS001042457
    • DTXSID70366185
    • PS-5358
    • DB-011149
    • BBL100210
    • STL553782
    • MDL： MFCD00156151
    • Inchi： 1S/C4H3NO3/c6-4(7)3-1-2-5-8-3/h1-2H,(H,6,7)
    • InChI Key： MIIQJAUWHSUTIT-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC=N1

Computed Properties

  • Exact Mass: 113.01100
  • Monoisotopic Mass: 113.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White powder2. density (g/ml, 25/4 ℃)
  • Density: 1.5808 (rough estimate)
  • Melting Point: 144-148 °C (lit.)
  • Boiling Point: 321.2°C at 760 mmHg
  • Flash Point: 148.1℃
  • Refractive Index: 1.4543 (estimate)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 63.33000
  • LogP: 0.37280
  • Sensitiveness: Moisture Sensitive

1,2-oxazole-5-carboxylic acid Security Information

1,2-oxazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazole-5-carboxylic acid Pricemore >>

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